Cas no 1890958-63-0 (1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine)

• Product Name: 1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine
• CAS No: 1890958-63-0
• MF: C₁₂H₁₄ClF₃N₂
• MW: 278.701172351837
• CID: 6322300
• PubChem ID: 117111695
• Update Time: 2025-08-05

1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine
• 1-(4-bromo-2-(trifluoromethyl)benzyl)piperazine
• 1890958-63-0
• GS2240
• 1-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperazine
• EN300-1943075

• Inchi： 1S/C12H14ClF3N2/c13-10-2-1-9(11(7-10)12(14,15)16)8-18-5-3-17-4-6-18/h1-2,7,17H,3-6,8H2
• InChI Key： LLBZJJCYPZBTMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CN1CCNCC1

Computed Properties

• Exact Mass: 278.0797606g/mol
• Monoisotopic Mass: 278.0797606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine

1-{4-Chloro-2-(Trifluoromethyl)Phenylmethyl}Piperazine: A Comprehensive Overview

In the ever-evolving landscape of chemical research, the compound 1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine, identified by the CAS Registry Number 1890958-63-0, has emerged as a significant molecule of interest. This compound, often referred to as Piperazine Derivative, belongs to the broader class of piperazine derivatives, which have garnered attention for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a piperazine ring substituted with a 4-chloro-2-trifluoromethylphenylmethyl group, which imparts unique chemical and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and Stille cross-coupling reactions. These techniques not only enhance the efficiency of synthesis but also allow for fine-tuning of the molecule's properties. The incorporation of a trifluoromethyl group, a highly electron-withdrawing substituent, significantly influences the electronic characteristics of the molecule. This substitution pattern enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

The piperazine ring, a six-membered saturated heterocycle containing two nitrogen atoms, is renowned for its ability to form hydrogen bonds and act as a scaffold for various bioactive molecules. In this compound, the piperazine ring is further functionalized with a 4-chlorophenylmethyl group, which introduces additional electronic and steric effects. The presence of chlorine at the para position of the phenyl ring contributes to both hydrophobicity and electronic modulation, while the trifluoromethyl group at the meta position imparts fluorophilicity—a property increasingly valued in modern drug design for improving pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound in therapeutic applications. For instance, research published in Journal of Medicinal Chemistry demonstrated that 1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine exhibits potent inhibitory activity against certain kinases involved in cancer progression. The compound's ability to modulate these targets suggests its potential as an anticancer agent. Furthermore, its high solubility in organic solvents and excellent stability under physiological conditions make it an attractive lead compound for further optimization.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers at Stanford University have explored its use in organic field-effect transistors (OFETs), where it demonstrated promising charge transport characteristics. This dual applicability underscores the versatility of 1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine across multiple disciplines.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the piperazine derivative followed by substitution reactions to introduce the desired functional groups. Recent innovations in catalytic asymmetric synthesis have enabled enantioselective production of this compound, which is crucial for applications requiring high enantiomeric purity. The use of palladium catalysts has significantly improved reaction yields and selectivity, making large-scale production feasible.

From an environmental standpoint, researchers are increasingly focusing on green chemistry principles to minimize the ecological footprint of chemical synthesis. The synthesis of 1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine has been optimized to reduce waste generation and energy consumption. For instance, solvent-free reaction conditions and recyclable catalysts are now being employed to enhance sustainability without compromising product quality.

In conclusion, 1-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperazine (CAS No: 1890958-63-0) stands as a testament to advancements in chemical synthesis and materials science. Its unique structural features and versatile applications position it as a key molecule for future research and development across various industries.